Cas no 1553176-16-1 (2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE)

• Product Name: 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE
• CAS No: 1553176-16-1
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD26135865
• CID: 4605700
• PubChem ID: 83816116
• Update Time: 2025-10-29

2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE

• MDL： MFCD26135865
• Inchi： 1S/C9H12FNO/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8H,6,11H2,1H3
• InChI Key： OKMODPAAABCSNH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(N)CF

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE

Comprehensive Overview of 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE (CAS No. 1553176-16-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE (CAS No. 1553176-16-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluoro-substituted and methoxyphenyl moieties, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework makes it a valuable intermediate in the development of targeted therapeutics and advanced materials.

The growing demand for fluorinated compounds in drug discovery is a key driver behind the popularity of 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE. Fluorination often enhances the metabolic stability, bioavailability, and binding affinity of molecules, which aligns with current trends in precision medicine and small-molecule drug design. Researchers frequently search for terms like "fluoroamine derivatives" and "methoxyphenyl compounds" to identify building blocks for innovative projects, underscoring the relevance of this compound.

From a synthetic chemistry perspective, CAS No. 1553176-16-1 offers versatility in reactions such as reductive amination, nucleophilic substitution, and cross-coupling. Its electron-rich aromatic ring and polar functional groups facilitate diverse modifications, making it a preferred choice for constructing complex architectures. Laboratories focusing on high-throughput screening or medicinal chemistry often prioritize such scaffolds to accelerate lead optimization.

Beyond pharmaceuticals, 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE has potential applications in agrochemicals and material science. The integration of fluorine atoms into agrochemicals can improve pest resistance and environmental persistence, addressing global challenges in sustainable agriculture. Similarly, its structural features may contribute to the development of organic electronics or polymers with tailored properties.

Quality and purity are critical considerations for users of CAS No. 1553176-16-1. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify its specifications. Suppliers emphasizing GMP compliance and batch-to-batch consistency are increasingly sought after, reflecting the compound's role in regulated industries.

In summary, 2-FLUORO-1-(2-METHOXYPHENYL)ETHAN-1-AMINE exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted utility—from drug discovery to advanced materials—positions it as a compound of enduring significance. As research continues to uncover new applications, its prominence in scientific literature and industrial workflows is poised to expand further.